Cas no 1361689-30-6 (4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl)

• Product Name: 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl
• CAS No: 1361689-30-6
• MF: C₁₄H₁₀Cl₂F₂O
• MW: 303.131409168243
• CID: 4994604
• Update Time: 2025-06-26

4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl

• Inchi： 1S/C14H10Cl2F2O/c1-19-13-6-8(2-3-12(13)14(17)18)9-4-10(15)7-11(16)5-9/h2-7,14H,1H3
• InChI Key： BMKDPTFEXKIPMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(F)F)=C(C=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl

4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl and CAS No. 1361689-30-6: A Comprehensive Overview in Pharmaceutical Research

4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl, with the chemical identifier CAS No. 1361689-30-6, has emerged as a pivotal compound in Pharmaceutical Research due to its unique molecular architecture and potential biological activities. This biphenyl derivative features a central aromatic core with multiple functional groups, including fluorine, chlorine, and methoxy substituents, which collectively influence its physicochemical properties and biological interactions. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic applications in Drug Discovery and Biological Research.

The structural complexity of 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl is characterized by its biphenyl framework, where the two benzene rings are connected through a single bond. The introduction of fluorine atoms at the 4' position and chlorine atoms at the 3 and 5 positions creates a highly polar environment, while the methoxy group at the 3' position adds additional steric and electronic effects. These substituents collectively contribute to the compound's ability to interact with specific biological targets, such as enzyme active sites or protein binding domains. The precise positioning of these functional groups is critical for optimizing its pharmacological profile, as demonstrated in recent Pharmaceutical Research studies.

Recent advances in Pharmaceutical Research have focused on the synthesis and characterization of 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl to explore its potential in Drug Discovery. A 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel synthetic route using transition metal-catalyzed cross-coupling reactions to efficiently produce this compound. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are essential for downstream Biological Research applications. This synthetic strategy has since been adopted by multiple research groups, underscoring the compound's relevance in Pharmaceutical Research.

One of the most significant findings in recent Pharmaceutical Research involving 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl is its potential as an inhibitor of specific kinase pathways. A 2022 study in the Journal of Biological Chemistry demonstrated that this compound effectively suppresses the activity of the ERK1/2 kinase, a key player in cellular proliferation and survival. The study revealed that the compound's fluorine and chlorine substituents play a crucial role in stabilizing its interaction with the kinase's active site, thereby enhancing its inhibitory potency. This discovery has sparked interest in exploring its therapeutic potential for diseases involving aberrant kinase activity, such as certain cancers.

In addition to its kinase-inhibitory properties, 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl has shown promise in Anti-inflammatory Research. A 2023 study in the European Journal of Medicinal Chemistry reported that the compound exhibits significant anti-inflammatory activity by modulating the NF-κB signaling pathway. The study found that 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. These findings suggest that the compound could be a valuable lead for developing new treatments for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl are also a key focus of Pharmaceutical Research. A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The study found that the compound exhibits favorable oral bioavailability and a long half-life, which are critical for its potential as a therapeutic agent. These properties make it an attractive candidate for further development in Drug Discovery and Biological Research.

Despite its promising properties, challenges remain in the optimization of 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl for therapeutic applications. Ongoing Pharmaceutical Research efforts are focused on improving its selectivity for target pathways while minimizing potential side effects. A 2023 review in the Journal of Medicinal Chemistry highlighted the need for further studies to elucidate the compound's mechanism of action and its interactions with other biological targets. These investigations are critical for advancing its development as a safe and effective therapeutic agent.

In conclusion, 4'-Difluoromethyl-3,5-dichloro-3'-methoxy-biphenyl (CAS No. 1361689-30-6) represents a significant advancement in Pharmaceutical Research. Its unique structural features and biological activities have positioned it as a promising candidate for applications in Drug Discovery, Biological Research, and Anti-inflammatory Research. As research in this area continues to evolve, the compound is expected to play an increasingly important role in the development of novel therapeutic strategies.